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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of the microstructure analysis of
C17200 copper beryllium, a high-strength, precipitation-hardenable alloy. Understanding its
intricate microstructure is paramount for controlling its mechanical properties and ensuring
optimal performance in critical applications. This document outlines the key microstructural
features, presents quantitative data, details experimental protocols for analysis, and provides
visual representations of fundamental processes and workflows.

Introduction to the Microstructure of C17200

C17200 copper beryllium is a precipitation-strengthened alloy, deriving its exceptional
mechanical properties from a carefully controlled heat treatment process. The microstructure of
this alloy is complex and can be tailored to achieve a wide range of strength and ductility
combinations. The primary microstructural constituents include:

e Alpha (a) Phase: A face-centered cubic (FCC) solid solution of beryllium in a copper matrix.
In the solution-annealed condition, the microstructure consists primarily of equiaxed, twinned
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grains of the a phase.[1]

» Beryllide Particles: These are intermetallic compounds of cobalt, nickel, or both with
beryllium. They are typically present as small, dispersed particles within the a-matrix and
play a role in grain size control.[1]

o Precipitates: The key to the high strength of C17200 lies in the formation of finely dispersed
precipitates during the age-hardening process. The precipitation sequence is generally
understood to be:

o

Guinier-Preston (G.P.) Zones: Coherent, plate-like clusters of beryllium atoms that are the
initial stage of precipitation.[2]

o Gamma Double Prime (y") Phase: A coherent, metastable precipitate that provides
significant strengthening.

o Gamma Prime (y') Phase: A partially coherent, metastable precipitate that forms at later
stages of aging.

o Equilibrium Gamma (y) Phase: A stable, incoherent precipitate that can lead to overaging
and a decrease in strength if the aging process is not properly controlled.[2]

» Beta () Phase: A disordered body-centered cubic (BCC) solid solution that is stable at high
temperatures.[3]

Quantitative Microstructural Data

The mechanical properties of C17200 are directly influenced by its microstructural parameters,
which vary significantly with the alloy's temper. The following tables summarize key quantitative
data.

Table 1: Correlation of Mechanical Properties and Microstructure for Select C17200 Tempers
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Note: The precipitate sizes are typically in the nanometer range and require high-resolution

microscopy for accurate measurement.

Table 2: Chemical Composition of C17200 Copper Beryllium

Element Content (%)

Beryllium (Be) 1.80 - 2.00

Cobalt (Co) + Nickel (Ni) 0.20 min

Cobalt (Co) + Nickel (Ni) + Iron (Fe) 0.60 max

Lead (Pb) 0.02 max

Copper (Cu) + Sum of Named Elements 99.5 min
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Experimental Protocols

Accurate microstructural analysis of C17200 requires meticulous sample preparation and the
application of appropriate analytical techniques.

Sample Preparation for Optical and Scanning Electron
Microscopy

A standard metallographic preparation procedure is essential to reveal the true microstructure.

e Sectioning: Cut the sample to the desired size using a low-speed diamond saw with
adequate cooling to minimize deformation.

e Mounting: Mount the sample in a conductive resin, such as a copper-filled phenolic
compound, to facilitate subsequent polishing and SEM analysis.

e Grinding:

o Begin with a planar grinding step using a fine grit (e.g., 400 or 600 grit) silicon carbide
(SiC) paper to ensure a flat surface.

o Continue with progressively finer SiC papers (e.g., 800, 1200, 2400, and 4000 grit), using
water as a lubricant.

o Thoroughly clean the sample with ethanol or isopropanol in an ultrasonic bath between
each grinding step to prevent contamination.

e Polishing:

o Use diamond suspensions on a low-nap or napless polishing cloth, starting with 3 um
followed by 1 pum.

o Apply moderate pressure and use an appropriate lubricant.
o Clean the sample ultrasonically after each polishing step.

e Final Polishing: For EBSD analysis, a final chemo-mechanical polishing step using a
colloidal silica suspension (typically 0.05 um) on a vibratory polisher is crucial to remove the
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final layer of surface deformation.[6]

Etching for Optical Microscopy

Etching is required to reveal the grain boundaries and other microstructural features under an
optical microscope.

Etchant: Ammonium Persulfate in Ammonium Hydroxide
Composition:

e Part A: Concentrated Ammonium Hydroxide (NHaOH)

e Part B: 2.5% Ammonium Persulfate ((NH4)2S20s) in distilled water

Procedure:

Prepare the 2.5% ammonium persulfate solution by dissolving 2.5 grams of (NH4)2S20s in
100 ml of distilled water.

» Just before etching, mix 1 part of Part A with 2 parts of Part B. The solution has a short
effective life.

e Immerse the polished sample in the fresh etchant for 5-15 seconds.

o Immediately rinse the sample thoroughly with running water, followed by an ethanol rinse.

Dry the sample with a stream of warm air.

Sample Preparation for Transmission Electron
Microscopy (TEM)

TEM analysis is necessary to resolve the fine-scale precipitates that are critical to the strength
of C17200.

e Initial Thinning:

o Cut a thin slice (approximately 0.5 mm) from the bulk sample.
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o Mechanically grind the slice to a thickness of about 100 pm.

o Punch out a 3 mm diameter disc from the thinned slice.

» Dimpling: Create a dimple in the center of the disc using a dimple grinder to reduce the
thickness to around 10-20 um at the center.

 lon Milling:

o Use a precision ion polishing system (PIPS) or a similar ion mill to create a small electron-
transparent perforation at the center of the dimple.

o Low angles (3-5°) and low ion beam energy are typically used to minimize surface
damage.

Visualization of Key Processes and Workflows

The following diagrams, generated using the DOT language, illustrate fundamental concepts in
the analysis of C17200 microstructure.
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Caption: Precipitation hardening sequence in C17200 copper beryllium.
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Caption: Experimental workflow for C17200 microstructure analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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